Cas no 2034355-12-7 (1-[(4-chlorophenyl)methyl]-3-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}urea)

• Product Name: 1-[(4-chlorophenyl)methyl]-3-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}urea
• CAS No: 2034355-12-7
• MF: C₁₇H₁₇ClN₄O₂
• MW: 344.795482397079
• CID: 5335316
• Update Time: 2025-06-15

1-[(4-chlorophenyl)methyl]-3-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-3-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)urea
• 1-[(4-chlorophenyl)methyl]-3-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}urea
• 1-[(4-chlorophenyl)methyl]-3-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]urea

• Inchi： 1S/C17H17ClN4O2/c18-16-3-1-13(2-4-16)9-20-17(23)19-6-7-22-11-15(10-21-22)14-5-8-24-12-14/h1-5,8,10-12H,6-7,9H2,(H2,19,20,23)
• InChI Key： BXQCQCPLNWDYAP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCCN1C=C(C=N1)C1=COC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 404
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1

Additional information on 1-[(4-chlorophenyl)methyl]-3-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}urea

Professional Introduction to 1-[(4-chlorophenyl)methyl]-3-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}urea (CAS No. 2034355-12-7)

1-[(4-chlorophenyl)methyl]-3-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034355-12-7, represents a promising candidate for further research and development in drug discovery. The molecular structure of this compound incorporates several key functional groups, including a 4-chlorophenyl moiety, an ethyl chain linked to a urea group, and a pyrazole ring substituted with a furan moiety, which collectively contribute to its distinctive chemical properties and biological interactions.

The presence of the 4-chlorophenyl group in the molecular structure suggests potential interactions with biological targets such as enzymes and receptors. Chlorophenyl derivatives are well-known for their role in various pharmaceutical applications, often exhibiting inhibitory effects on specific biological pathways. This feature makes 1-[(4-chlorophenyl)methyl]-3-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}urea a valuable scaffold for designing novel therapeutic agents.

The urea group in the compound's structure is another critical feature that contributes to its pharmacological potential. Urea-based compounds have been widely studied for their ability to modulate biological processes, including enzyme inhibition and receptor binding. The urea group can form hydrogen bonds with polar residues in biological targets, enhancing the compound's binding affinity and selectivity. This property is particularly important in drug design, where precise targeting of biological pathways is essential for therapeutic efficacy.

The pyrazole ring substituent further enhances the complexity and potential biological activity of 1-[(4-chlorophenyl)methyl]-3-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}urea. Pyrazole derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a furan moiety into the pyrazole ring adds another layer of structural complexity, which may influence the compound's solubility, bioavailability, and metabolic stability. These structural features make 1-[(4-chlorophenyl)methyl]-3-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}urea a compelling candidate for further investigation.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can interact with multiple biological targets simultaneously. The unique structural features of 1-[(4-chlorophenyl)methyl]-3-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}urea position it as a potential candidate for such multifunctional drug design strategies. By targeting multiple pathways or receptors, these compounds can offer synergistic therapeutic effects and potentially reduce the risk of resistance development.

In addition to its structural complexity, 1-[(4-chlorophenyl)methyl]-3-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}urea may exhibit interesting pharmacokinetic properties due to its molecular architecture. The presence of both polar and nonpolar regions in the molecule suggests that it could possess moderate solubility in both aqueous and lipid environments, which is crucial for drug absorption, distribution, metabolism, and excretion (ADME) properties. Further studies are needed to elucidate these pharmacokinetic characteristics and optimize the compound's bioavailability.

The potential applications of 1-[(4-chlorophenyl)methyl]-3-{2-[4-(furan-3-yll)-1H-pyrazol-l-yll)ethyl}urea extend across various therapeutic areas. Its structural motifs suggest potential activity against a range of diseases, including cancer, inflammation, and infectious diseases. For instance, the combination of a chlorophenyl group and a pyrazole ring has been associated with anti-inflammatory properties in some studies. Additionally, the urea group may contribute to antitumor activity by inhibiting key enzymes involved in cell proliferation.

Current research trends in pharmaceutical chemistry emphasize the development of innovative drug candidates with improved efficacy and safety profiles. 1-[("ChlOrOphEnYl")mEthYl]-3-{2-[("FUrAn"-3-yL)-lH-pYRazOl-l-yL)ethYl}urea aligns well with these trends by incorporating multiple pharmacologically relevant moieties into a single molecular framework. This approach not only enhances the compound's potential therapeutic benefits but also provides opportunities for structure-based drug design and optimization.

The synthesis of 1-[("ChlOrOphEnYl")mEthYl]-3-{2-[("FUrAn"-3-yL)-lH-pYRazOl-l-yL)ethYl}urea involves several sophisticated organic transformations that highlight the expertise required in medicinal chemistry synthesis. Key steps include functional group transformations such as chlorination, alkylation, and condensation reactions. These synthetic strategies require careful optimization to ensure high yield and purity of the final product. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing the compound's structure and confirming its identity.

The development of novel pharmaceutical agents relies heavily on robust computational methods to predict and understand their biological activity. Computational modeling techniques such as molecular docking and pharmacophore modeling have become indispensable tools in modern drug discovery. These methods allow researchers to predict how 1-[("ChlOrOphEnYl")mEthYl]-3-{2-[("FUrAn"-3-yL)-lH-pYRazOl-l-yL)ethYl}urea interacts with biological targets at the molecular level. By integrating experimental data with computational predictions, researchers can gain valuable insights into the compound's mechanism of action and optimize its design for improved therapeutic efficacy.

In conclusion, 1-[("ChlOrOphEnYl")mEthYl]-3-{2-[("FUrAn"-3-yL)-lH-pYRazOl-l-yL)ethYl}urea (CAS No. 2034355-12-7) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic areas. Advances in synthetic chemistry, computational modeling, and pharmacological studies will be crucial in unlocking its full therapeutic potential.